Cas no 1258831-27-4 (N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethene-1-sulfonamide)
N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Z2865987989
- N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethene-1-sulfonamide
- 1258831-27-4
- EN300-26575141
- (E)-N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethenesulfonamide
- N-(2-Cyano-1-methylethyl)-2-(4-methylphenyl)ethenesulfonamide
-
- Inchi: 1S/C13H16N2O2S/c1-11-3-5-13(6-4-11)8-10-18(16,17)15-12(2)7-9-14/h3-6,8,10,12,15H,7H2,1-2H3
- InChI Key: LBJJCJLUAUCELQ-UHFFFAOYSA-N
- SMILES: C(S(NC(C)CC#N)(=O)=O)=CC1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 264.09324893g/mol
- Monoisotopic Mass: 264.09324893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 78.3Ų
Experimental Properties
- Density: 1.202±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 458.0±55.0 °C(Predicted)
- pka: 9.30±0.40(Predicted)
N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26575141-0.05g |
N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethene-1-sulfonamide |
1258831-27-4 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethene-1-sulfonamide Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethene-1-sulfonamide
Introduction to N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethene-1-sulfonamide (CAS No. 1258831-27-4)
N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethene-1-sulfonamide, with the CAS number 1258831-27-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing chemical properties, making it a subject of extensive study in academic and industrial laboratories.
The molecular structure of N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethene-1-sulfonamide consists of a complex arrangement of atoms, including a cyano group, an ethene sulfonamide moiety, and a 4-methylphenyl group. These structural features contribute to its unique reactivity and potential biological activity. The presence of the cyano group (-CN) and the sulfonamide (-SO₂NH₂) functional groups enhances its interaction with biological targets, making it a promising candidate for drug discovery.
In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, and researchers have been exploring various modifications to enhance their efficacy and selectivity. The compound N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethene-1-sulfonamide represents an innovative approach in this direction.
One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Recent studies have demonstrated that sulfonamide derivatives can interact with specific enzymes and receptors involved in disease pathways. For instance, research has shown that certain sulfonamides can inhibit the activity of enzymes such as dihydrofolate reductase (DHFR), which is crucial for bacterial proliferation. Additionally, sulfonamides have been found to modulate inflammatory responses by interacting with cytokine receptors and signaling pathways.
The structural features of N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethene-1-sulfonamide also make it an attractive candidate for further chemical modification. The cyano group can be further functionalized to introduce additional biological activity or to improve pharmacokinetic properties. Similarly, the ethene sulfonamide moiety can be modified to enhance solubility or binding affinity. These modifications open up numerous possibilities for developing new drugs with improved therapeutic profiles.
Recent advancements in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques allow researchers to predict the binding interactions between N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethene-1-sulfonamide and biological targets with high accuracy. This approach has been particularly useful in identifying potential drug candidates and optimizing their structures for better efficacy.
In addition to its pharmaceutical applications, this compound has shown promise in materials science research. The unique electronic properties of its molecular structure make it suitable for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells due to its ability to absorb and emit light efficiently.
The synthesis of N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethene-1-sulfonamide presents both challenges and opportunities for chemists. The complex nature of its structure requires precise synthetic strategies to ensure high yield and purity. However, recent advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.
The safety profile of this compound is another important consideration. While it does not fall under any hazardous or controlled substance categories, proper handling procedures must be followed to ensure safe laboratory practices. Researchers must adhere to standard safety protocols when working with organic compounds, including personal protective equipment (PPE) and proper ventilation.
In conclusion, N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethene-1-sulfonamide (CAS No. 1258831-27-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and biological activities make it a valuable subject of research, offering new insights into disease treatment and material innovation. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in advancing medical science and technological applications.
1258831-27-4 (N-(1-cyanopropan-2-yl)-2-(4-methylphenyl)ethene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)